Cas no 2169148-35-8 (4-(aminomethyl)-8-bromo-6-methyl-1,2,3,4-tetrahydroquinolin-2-one)

• Product Name: 4-(aminomethyl)-8-bromo-6-methyl-1,2,3,4-tetrahydroquinolin-2-one
• CAS No: 2169148-35-8
• MF: C₁₁H₁₃BrN₂O
• MW: 269.137721776962
• CID: 5921789
• PubChem ID: 165795785
• Update Time: 2025-10-31

4-(aminomethyl)-8-bromo-6-methyl-1,2,3,4-tetrahydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-8-bromo-6-methyl-1,2,3,4-tetrahydroquinolin-2-one
• EN300-1301204
• 2169148-35-8

• Inchi： 1S/C11H13BrN2O/c1-6-2-8-7(5-13)4-10(15)14-11(8)9(12)3-6/h2-3,7H,4-5,13H2,1H3,(H,14,15)
• InChI Key： PYBZEVSXUWNTQX-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC2=C1NC(CC2CN)=O

Computed Properties

• Exact Mass: 268.02113g/mol
• Monoisotopic Mass: 268.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.1Ų

Additional information on 4-(aminomethyl)-8-bromo-6-methyl-1,2,3,4-tetrahydroquinolin-2-one

4-(Aminomethyl)-8-Bromo-6-Methyl-1,2,3,4-Tetrahydroquinolin-2-One: A Comprehensive Overview

The compound 4-(aminomethyl)-8-bromo-6-methyl-1,2,3,4-tetrahydroquinolin-2-one, identified by the CAS number 2169148-35-8, is a structurally complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of tetrahydroquinolines, which are known for their diverse biological activities and synthetic versatility. The presence of functional groups such as the amino group (-NH₂), bromine atom (Br), and methyl group (-CH₃) introduces unique chemical properties that make this compound a subject of interest in drug discovery, material science, and catalytic processes.

Recent advancements in synthetic chemistry have enabled the precise construction of molecules like 4-(aminomethyl)-8-bromo-6-methyl-1,2,3,4-tetrahydroquinolin-2-one. Researchers have employed various strategies, including modular synthesis and convergent approaches, to assemble this compound with high efficiency. The incorporation of the amino group at the 4-position and the bromine atom at the 8-position has been shown to enhance the molecule's reactivity and selectivity in biochemical assays. Moreover, the methyl group at position 6 contributes to the molecule's hydrophobicity, which is crucial for its interactions with biological targets.

The structural complexity of this compound necessitates advanced analytical techniques for characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in confirming its molecular structure. For instance, NMR studies have revealed detailed information about the spatial arrangement of atoms within the molecule, while X-ray crystallography has provided insights into its three-dimensional conformation. These analyses are essential for understanding the relationship between the compound's structure and its functional properties.

In terms of applications, 4-(aminomethyl)-8-bromo-6-methyl-1,2,3,4-tetrahydroquinolin-2-one has shown promise in drug discovery efforts targeting various diseases. Its tetrahydroquinoline backbone is known to exhibit neuroprotective properties, making it a potential candidate for treating neurodegenerative disorders such as Alzheimer's disease. Additionally, recent studies have highlighted its role as a lead compound in anticancer drug development due to its ability to inhibit key enzymes involved in tumor progression.

The bromine atom at position 8 plays a critical role in modulating the compound's pharmacokinetic properties. Bromine substitution can influence both the absorption and metabolism of the molecule within biological systems. Researchers have explored how varying substituents at this position affects bioavailability and toxicity profiles. Such studies are pivotal for optimizing drug candidates derived from this scaffold.

The amino group at position 4 introduces additional functional versatility to this compound. It can act as a nucleophile in various chemical reactions or serve as a site for post-synthetic modifications. For example, amidation or alkylation reactions can be performed at this position to generate derivatives with enhanced biological activity or improved pharmacokinetic profiles.

From a synthetic perspective, the construction of 4-(aminomethyl)-8-bromo-6-methyl-1,2,3,4-tetrahydroquinolin-2-one involves multi-step processes that highlight modern organic chemistry techniques. Key steps often include Friedel-Crafts alkylation or acylation followed by selective substitution reactions to introduce functional groups at specific positions on the ring system. The synthesis pathway is designed to maximize yield while maintaining stereochemical integrity.

The methyl group at position 6 contributes significantly to the molecule's stability and lipophilicity. This property is advantageous in drug design as it enhances membrane permeability and tissue distribution. However, it also necessitates careful evaluation of potential off-target effects during preclinical testing.

In conclusion, 4-(aminomethyl)-8-bromo-6-methyl-1,2,3,tetrahydroquinolinone (CAS No: 216914835) represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique combination of functional groups provides ample opportunities for further research into its biological roles and chemical transformations.